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Compound of Interest

Compound Name: Propyl tiglate

Cat. No.: B1609282

This guide provides a comprehensive overview of the key physical properties of propyl tiglate,
specifically its boiling point and density. The information is tailored for researchers, scientists,
and professionals in drug development, presenting quantitative data, experimental
methodologies, and a logical workflow for property determination.

Quantitative Data Summary

The physical properties of propyl tiglate are summarized in the table below for clear and easy

reference.
Physical Property Value Conditions
Boiling Point 176-180 °C At 760 mmHg
Density 0.904 g/mL At 25 °C

Experimental Protocols

Detailed methodologies for determining the boiling point and density of esters like propyl
tiglate are crucial for reproducible and accurate measurements. The following sections outline
standard experimental procedures.

1. Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For propyl tiglate, a standard method for determination is distillation.[1]

Apparatus:

Round-bottom flask

o Heating mantle or oil bath

o Distillation head with a condenser

e Thermometer

¢ Receiving flask

 Boiling chips

Procedure:

A sample of propyl tiglate is placed in the round-bottom flask along with a few boiling chips
to ensure smooth boiling.

» The distillation apparatus is assembled. The thermometer bulb should be positioned so that
its top is level with the side arm of the distillation head, ensuring an accurate reading of the
vapor temperature.

e The sample is heated gently.

» As the liquid boils, the vapor rises, condenses in the condenser, and the distillate is collected
in the receiving flask.

e The temperature is recorded when it stabilizes during the distillation of the bulk of the liquid.
This stable temperature is the boiling point of the substance.[1]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

An alternative method involves using a reflux setup where the temperature of the vapor in
equilibrium with the boiling liquid is measured.[1]
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2. Determination of Density

Density is the mass per unit volume of a substance. The density of a liquid ester can be
determined using a pycnometer or a density meter.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is then filled with distilled water of a known density at a specific temperature
(e.g., 25 °C) and weighed again. The volume of the pycnometer can be calculated from the
mass and density of the water.

e The pycnometer is emptied, dried, and then filled with propyl tiglate.

e The mass of the pycnometer filled with propyl tiglate is measured at the same constant
temperature.

e The density of propyl tiglate is then calculated by dividing the mass of the propyl tiglate by
the volume of the pycnometer.

Workflow for Physical Property Determination

The logical flow for the experimental determination of the physical properties of a liquid sample
like propyl tiglate is outlined below.
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Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Propyl Tiglate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609282#physical-properties-of-propyl-tiglate-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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